Cas no 1182922-91-3 (2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol)

• Product Name: 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol
• CAS No: 1182922-91-3
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 1077118
• PubChem ID: 53408810
• Update Time: 2025-10-28

2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Amino-5-fluorobenzyl)(ethyl)amino]-1-ethanol
• 2-{[(2-amino-5-fluorophenyl)methyl](ethyl)amino}ethan-1-ol
• 2-((2-Amino-5-fluorobenzyl)(ethyl)amino)ethanol
• 1182922-91-3
• 2-[(2-amino-5-fluorophenyl)methyl-ethylamino]ethanol
• AKOS010207165
• 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol

• MDL： MFCD12813609
• Inchi： 1S/C11H17FN2O/c1-2-14(5-6-15)8-9-7-10(12)3-4-11(9)13/h3-4,7,15H,2,5-6,8,13H2,1H3
• InChI Key： DWGCZKGCOVEZHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN(CC)CCO)N

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol

Comprehensive Overview of 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol (CAS No. 1182922-91-3)

2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol (CAS No. 1182922-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorobenzyl and ethanolamine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The compound's molecular structure features a fluorine atom at the 5-position of the benzene ring, enhancing its electronic and steric properties. This modification is crucial for improving binding affinity and selectivity in receptor-ligand interactions. The presence of the ethylamino and ethanol groups further contributes to its solubility and pharmacokinetic profile, making it a versatile intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol has surged due to their role in developing next-generation therapeutics. Fluorination is a key strategy in modern drug design, as it can enhance metabolic stability and bioavailability. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized efficacy and minimal side effects.

From a synthetic perspective, CAS No. 1182922-91-3 is often synthesized via multi-step organic reactions, including alkylation and amination processes. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry and sustainable synthesis methods. These innovations address growing concerns about environmental impact and cost-efficiency in industrial-scale production.

The compound's potential extends beyond pharmaceuticals. It is also investigated in material science for designing fluorescent probes and sensors. Its amino-fluorobenzyl structure enables selective interactions with metal ions or biomolecules, making it valuable for diagnostic tools and imaging technologies. This dual applicability underscores its importance in interdisciplinary research.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol is essential. Computational modeling and in vitro studies are frequently employed to predict its behavior in biological systems. Such insights are vital for optimizing its use in drug formulations or bioconjugation strategies.

In summary, 2-(2-Amino-5-fluorobenzyl)(ethyl)amino-1-ethanol (CAS No. 1182922-91-3) represents a cutting-edge compound with broad applications in life sciences and advanced materials. Its unique chemical properties and adaptability position it as a focal point in ongoing scientific innovation. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical and technological challenges.